Cas no 83701-04-6 (Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride)

Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[4-[(aminoiminomethyl)amino]-1-[[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)amino]carbonyl]butyl]-,monohydrochloride, (S)- (9CI)
- Benzamide,N-[4-[(aminoiminomethyl)amino]-1-[[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)amino]carbon...
- Benzamide,N-[4-[(aminoiminomethyl)amino]-1-[[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)amino]carbonyl]butyl]-,monohydrochloride, (
- BZ-ARG-AMC · HCL
- Bz-Arg-MCA.HCl
- N-[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]benzamide,hydrochloride
- N-ALPHA-BENZOYL-L-ARGININE 7-AMIDO-4-METHYLCOUMARIN HYDROCHLORIDE
- Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride
- A-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride
- BENZOYL-L-ARGININE 4-METHYLCOUMARYL-7-AMIDE HYDROCHLORIDE
- BENZOYL-L-ARGININE 7-AMIDO-4-METHYLCOUMARIN HYDROCHLORIDE
- BZ-ARG-AMC HCL
- BZ-ARGININE-AMC HCL
- BZ-ARG-MCA(HYDROCHLORIDE FORM)
- BZ-ARG-MCAHYDROCHLORIDE
- BZO-ARG-AMC HCL
- Nalpha-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride
- (S)-N-(5-Guanidino-1-((4-methyl-2-oxo-2H-chromen-7-yl)amino)-1-oxopentan-2-yl)benzamide hydrochloride
- N-alpha-benzoyl-l-arginine7-amido-4-methylcoumarinhydrochloride
- Nalpha-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride, protease substrate
- N-{(2S)-5-[(Diaminomethylidene)amino]-1-[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)amino]-1-oxopentan-2-yl}benzamide--hydrogen chloride (1/1)
- (S)-N-(5-guanidino-1-(4-methyl-2-oxo-2H-chromen-7-ylamino)-1-oxopentan-2-yl)benzamide hydrochloride
- 83701-04-6
- MFCD00039020
- Bz-Arg-Amc hydrochloride
- DTXSID30585092
- N-[(2S)-5-(Diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]benzamide;hydrochloride
- N alpha -Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride
- SCHEMBL10659568
- Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride
-
- MDL: MFCD00039020
- Inchi: 1S/C23H25N5O4.ClH/c1-14-12-20(29)32-19-13-16(9-10-17(14)19)27-22(31)18(8-5-11-26-23(24)25)28-21(30)15-6-3-2-4-7-15;/h2-4,6-7,9-10,12-13,18H,5,8,11H2,1H3,(H,27,31)(H,28,30)(H4,24,25,26);1H/t18-;/m0./s1
- InChI Key: XKAVYOJOHZLTDF-FERBBOLQSA-N
- SMILES: CC1=CC(=O)OC2C=C(C=CC1=2)NC(=O)[C@H](CCCNC(N)=N)NC(C1C=CC=CC=1)=O.Cl
Computed Properties
- Exact Mass: 471.16700
- Monoisotopic Mass: 471.1673320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 756
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 150.31000
- LogP: 4.55860
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride Security Information
- WGK Germany:3
- Storage Condition:−20°C
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB477938-250 mg |
Bz-Arg-AMC HCl; . |
83701-04-6 | 250mg |
€466.50 | 2023-06-15 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02766-5mg |
Benzamide,N-[4-[(aminoiminomethyl)amino]-1-[[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)amino]carbonyl]butyl]-,monohydrochloride, (S)- (9CI) |
83701-04-6 | - | 5mg |
¥2878.0 | 2024-07-19 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N920989-5mg |
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride |
83701-04-6 | ≥99% (TLC) | 5mg |
¥1,646.10 | 2022-09-28 | |
TRC | B207918-5mg |
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride |
83701-04-6 | 5mg |
$ 138.00 | 2023-04-19 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02766-25mg |
Benzamide,N-[4-[(aminoiminomethyl)amino]-1-[[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)amino]carbonyl]butyl]-,monohydrochloride, (S)- (9CI) |
83701-04-6 | - | 25mg |
¥11438.0 | 2024-07-19 | |
abcr | AB477938-50 mg |
Bz-Arg-AMC HCl; . |
83701-04-6 | 50mg |
€154.50 | 2023-06-15 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-301455-5 mg |
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride, |
83701-04-6 | 5mg |
¥925.00 | 2023-07-11 | ||
abcr | AB477938-250mg |
Bz-Arg-AMC HCl; . |
83701-04-6 | 250mg |
€495.70 | 2025-02-18 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-301455-5mg |
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride, |
83701-04-6 | 5mg |
¥925.00 | 2023-09-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-301455A-25mg |
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin hydrochloride, |
83701-04-6 | 25mg |
¥3881.00 | 2023-09-05 |
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride Related Literature
-
Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
-
Jeff E. Prest,Sara J. Baldock,Peter R. Fielden,Nicholas J. Goddard,Bernard J. Treves Brown Analyst, 2002,127, 1413-1419
-
3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
Additional information on Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride
Professional Introduction to Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride (CAS No. 83701-04-6)
Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride, with the CAS number 83701-04-6, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, a hydrochloride salt, combines the structural properties of benzoyl derivatives with the bioactive capabilities of L-arginine and coumarin-based moieties, making it a versatile tool in various scientific applications.
The< strong>Nα-Benzoyl-L-arginine moiety is well-known for its role as a protease inhibitor, particularly affecting enzymes such as matrix metalloproteinases (MMPs) and cathepsins. These enzymes are crucial in various physiological processes, including tissue degradation, wound healing, and cancer progression. By inhibiting these enzymes, the< strong>Nα-Benzoyl-L-arginine component can potentially modulate these processes, offering therapeutic benefits in conditions where excessive proteolytic activity is detrimental.
The< strong>7-amido-4-methylcoumarin part of the molecule contributes to its fluorescence properties, making it an excellent candidate for use in biochemical assays and imaging techniques. Coumarin derivatives are widely recognized for their ability to emit light upon excitation, which can be harnessed for detecting biological events at the molecular level. This property is particularly useful in high-throughput screening assays and real-time monitoring of cellular processes.
In recent years, there has been a surge in research focused on developing novel compounds that can selectively target specific biological pathways. The combination of< strong>Nα-Benzoyl-L-arginine and< strong>7-amido-4-methylcoumarin in< strong>Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride offers a unique platform for such investigations. For instance, studies have shown that this compound can be used to develop probes that selectively label proteases involved in cancer cell invasion and metastasis. The hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.
The hydrochloride form of this compound also ensures stability under various storage conditions, which is crucial for maintaining its efficacy during long-term experiments. This stability is particularly important for researchers who require consistent results across multiple experiments or when working with limited sample quantities.
Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can address multiple targets simultaneously. The dual functionality of< strong>Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride, as both a protease inhibitor and a fluorescent probe, positions it as a promising candidate for developing novel therapeutic strategies. For example, researchers are exploring its potential in creating targeted drug delivery systems where the fluorescence property can be used to track the distribution and accumulation of the drug within biological systems.
The compound's ability to interact with biological molecules also makes it valuable for studying enzyme kinetics and mechanisms. By using this compound as an inhibitor or substrate mimic, scientists can gain deeper insights into how proteases function at the molecular level. This information is crucial for designing more effective inhibitors with higher specificity and lower toxicity profiles.
In conclusion, Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride (CAS No. 83701-04-6) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique combination of structural features allows it to serve as an effective tool for studying protease activity, developing diagnostic assays, and exploring new therapeutic avenues. As research continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative treatments for various diseases.
83701-04-6 (Nα-Benzoyl-L-arginine-7-amido-4-methylcoumarin Hydrochloride) Related Products
- 113712-08-6(L-Arginine 7-Amido-4-methylcoumarin Dihydrochloride)
- 1027976-58-4((2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-isopropylbenzyl)pyrrolidine-2-carboxylic acid)
- 1082913-30-1(3-[5-(3-Trifluoromethyl-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine)
- 2034456-81-8(N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-2-(2-chloro-6-fluorophenyl)acetamide)
- 2172243-76-2((1-methylpiperidin-2-yl)methyl chloroformate)
- 1602812-84-9(3-bromo-4-2-(2-methoxyethoxy)ethoxy-1lambda6-thiolane-1,1-dione)
- 1353962-47-6([4-(Benzyloxycarbonyl-isopropyl-amino)-piperidin-1-yl]-acetic acid)
- 692276-06-5(2-(5-Bromo-2-ethoxy-4-formyl-phenoxy)-N-o-tolyl-acetamide)
- 1261592-19-1(3,5-Bis(2-(trifluoromethyl)phenyl)-4-methoxypyridine)
- 2320515-90-8(2-(2H-1,3-benzodioxol-5-yloxy)-N-{7-oxaspiro3.5nonan-1-yl}propanamide)
